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Compound of Interest

Compound Name: Diisopropy! sulfate

Cat. No.: B1214918

This guide provides immediate safety, handling, and disposal protocols for Diisopropyl
sulfate, tailored for research and drug development professionals. Adherence to these
procedures is critical due to the chemical's significant health risks.

Hazard Summary

Diisopropyl sulfate is a hazardous substance that is harmful if swallowed or in contact with

skin, causes severe skin burns and eye damage, and is a suspected carcinogen.[1][2][3] The
International Agency for Research on Cancer (IARC) classifies it as a Group 2B carcinogen,

meaning it is possibly carcinogenic to humans.[3]

GHS Hazard Classification

Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed.[1][2]
H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[1][2]
H314: Causes severe skin
Skin Corrosion/Irritation Sub-category 1C

burns and eye damage.[1][2]

. " H318: Causes serious eye
Serious Eye Damage/Irritation Category 1

damage.[1]
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| Carcinogenicity | Category 2 | H351: Suspected of causing cancer.[1][2] |

Toxicity Data

Route Species Value

Oral LD50 Rat 1199 mg/kg[1]

| Dermal LD50 | Rabbit | 1551 mg/kg[1] |

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. All work must be
conducted in a designated area, preferably within a chemical fume hood.[4]
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
full-face shield.[2][5]

Protects against splashes that
can cause severe eye
damage.[1] A face shield offers
an additional layer of

protection for the entire face.

[5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[5]

Prevents skin contact, which
can cause severe burns and
systemic toxicity.[1] Gloves
must be inspected before use

and disposed of after handling.

[2]

Body Protection

Chemical-resistant laboratory

coat, apron, or coveralls.[6][7]

Protects skin from splashes
and contamination. All street

clothes should be covered.

Footwear

Closed-toe, chemical-resistant

shoes or boots.

Prevents exposure from spills.

Respiratory Protection

Work must be conducted in a
chemical fume hood.[4] For
spills or emergencies where
vapor concentrations are
unknown, a self-contained
breathing apparatus (SCBA) is
necessary.[2][8]

Diisopropy! sulfate vapors are

hazardous if inhaled.[8]

Standard Operating Procedures for Safe Handling

Preparation and Handling:

» Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS).[1]

o Work Area Setup: Ensure work is performed in a well-ventilated area, such as a certified

chemical fume hood, to prevent the generation of vapors.[1][2]
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e Don PPE: Wear all required PPE as specified in the table above before handling the
chemical.

» Handling: Avoid all contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the
handling area.[2]

e Post-Handling: Wash hands and face thoroughly after handling.[1] Remove and properly
dispose of contaminated gloves and other disposable PPE.[2]

Storage:
» Store in a tightly closed, original container.[1]
o Keep in a locked, designated freezer at temperatures under -20°C.

» Store under an inert gas atmosphere.[1]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

Exposure Route Action

Move the person to fresh air. If breathing
Inhalation is difficult, give oxygen. Seek immediate
medical attention.[1][2][3]

Immediately take off all contaminated clothing.
) Rinse the affected skin area with copious
Skin Contact )
amounts of water for at least 15 minutes. Seek

immediate medical attention.[1][8]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do so. Continue rinsing for
at least 15 minutes. Seek immediate medical
attention.[1][8]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a poison control center or doctor immediately.[1][8] |

Spill Response Protocol
e Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]
o Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors.[2][9]

o Wear PPE: Don appropriate PPE, including respiratory protection (SCBA if necessary),
chemical-resistant gloves, and body protection.[2]

o Contain: Confine the spill to a small area using a spill kit or inert absorbent material (e.qg.,
vermiculite, dry sand). Do not let the product enter drains.[2]

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, closed, and labeled container for disposal.[2]

o Decontaminate: Clean the spill area thoroughly.

e Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according
to the disposal plan.
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Caption: Workflow for responding to a Diisopropyl sulfate spill.
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Disposal Plan

Diisopropyl sulfate and any materials contaminated with it must be treated as hazardous
waste.

Waste Collection:

e Segregation: Do not mix Diisopropyl sulfate waste with other waste streams, especially
non-halogenated waste.[4]

o Container: Collect all waste (liquid, solid, and contaminated PPE) in a designated,
compatible, and clearly labeled hazardous waste container.[10][11] The container must be
kept securely sealed when not in use.[4]

o Labeling: The waste container must be labeled "Hazardous Waste" and include the full
chemical name: "Diisopropyl sulfate".

Disposal Procedure:

o All waste must be disposed of through a licensed and certified hazardous waste disposal
company.[1][2]

» Follow all local, state, and national regulations for hazardous waste disposal.[1]

o Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
waste pickup.

Empty Container Disposal:

Thoroughly empty the container.

Triple rinse the container with a suitable solvent. Collect the rinsate as hazardous waste.

After rinsing, deface or remove the original label.[10]

Dispose of the rinsed container in accordance with institutional guidelines, which may allow
for disposal as regular glass waste or require collection by EH&S.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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